Cas no 2229575-18-0 (3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol)

• Product Name: 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol
• CAS No: 2229575-18-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6150914
• PubChem ID: 165690469
• Update Time: 2025-10-29

3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol
• 2229575-18-0
• 3-[2-(dimethylamino)pyridin-3-yl]-2,2-dimethylpropan-1-ol
• EN300-1742105

• Inchi： 1S/C12H20N2O/c1-12(2,9-15)8-10-6-5-7-13-11(10)14(3)4/h5-7,15H,8-9H2,1-4H3
• InChI Key： YVCSDHKFDDWIKI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.4Ų

Additional information on 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol

3-2-(Dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol: A Comprehensive Overview

3-2-(Dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol (CAS No. 2229575-18-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol.

Chemical Structure and Properties

3-2-(Dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol is a complex organic molecule with a molecular formula of C₁₄H₂₃N₃O. The compound features a pyridine ring substituted with a dimethylamino group at the 2-position and a 1-hydroxypropane moiety with two methyl groups at the 2-position. This unique combination of functional groups imparts specific chemical and physical properties to the molecule. The presence of the hydroxyl group makes it polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity. The dimethylamino group, on the other hand, contributes to its basicity and can participate in various chemical reactions.

The molecular weight of 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol is approximately 245.35 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-bromopyridine with dimethylamine to form the corresponding amine intermediate. This intermediate is then reacted with 1-bromo-2-methylpropanol in the presence of a base to yield the final product.

A more recent and efficient method involves the use of transition-metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol. This method not only improves the yield but also reduces the formation of by-products, making it suitable for large-scale production.

Biological Activities and Applications

3-2-(Dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-ol has been extensively studied for its biological activities and potential therapeutic applications. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. Recent research has shown that this compound exhibits significant activity against certain kinases, which are important targets in cancer therapy.

In addition to its anti-cancer properties, 3-2-(dimethylamino)pyridin-3-yl-2,2-dimethylpropan-1-oL has also demonstrated promising neuroprotective effects. Studies have indicated that it can effectively reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Development

The promising preclinical results have led to several clinical trials aimed at evaluating the safety and efficacy of 3-(dimethylamino)pyridin--yl--dimethyloxy--propa--n--ol (CAS No. 2^6666667;) (corrected to: 3-(dimethylamino)pyridin-(3-)yl-()-dimethyloxy-()-propa-()-n-() (CAS No. 2)) in human subjects. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects at therapeutic doses.

Ongoing phase II trials are focusing on assessing its efficacy in treating specific types of cancer and neurodegenerative diseases. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their conditions.

FUTURE PERSPECTIVES AND CHALLENGES

The future prospects for 3-(dimethylamino)pyridin-(3)-yl-() dimethyloxy-() propa-() n-() (CAS No. *) are promising but not without challenges. One major challenge is optimizing its pharmacokinetic properties to ensure better bioavailability and longer half-life in vivo. Researchers are exploring various prodrug strategies and delivery systems to address these issues.

In addition to pharmacokinetic optimization, there is a need for further preclinical studies to elucidate the exact mechanisms by which (dimethylamino)(pyridin)(yl)(dimethyloxy)(propa)(n)-ol (CAS No.) acts on its target enzymes and pathways. Understanding these mechanisms will be crucial for developing more effective therapeutic strategies.

In conclusion, (dimethylaminopyridinyl dimethyloxypropa n)-ol (CAS No.) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Continued research and development efforts will likely uncover new opportunities for its use in treating various diseases.